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Compound of Interest

Compound Name: 4-Bromo-2,6-dichlorophenol

Cat. No.: B165674 Get Quote

Essential Safety and Handling Guide for 4-Bromo-
2,6-dichlorophenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Bromo-2,6-dichlorophenol. The following procedures are based on safety data for 4-Bromo-
2,6-dichlorophenol and structurally similar halogenated phenols. Adherence to these

protocols is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification
4-Bromo-2,6-dichlorophenol is a halogenated phenol. Based on data for this compound and

similar chemicals, it is classified as hazardous.[1][2][3]

GHS Hazard Statements:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

Harmful if swallowed.[2]
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Signal Word: Warning[1][2]

Physical and Chemical Properties

Chemical Formula C₆H₃BrCl₂O[1]

Molecular Weight 241.897 g/mol [1]

Appearance Off-white solid (based on similar compounds)[4]

Odor Phenolic (based on similar compounds)

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 4-Bromo-2,6-dichlorophenol. The

following diagram outlines the required PPE.
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Required Personal Protective Equipment

Eye and Face Protection

Chemical safety goggles
(ANSI Z87.1-compliant)

Minimum

Face shieldIf splash hazard exists

Hand Protection

Nitrile gloves (double-gloving recommended for incidental contact)Double-gloving recommended

Neoprene or butyl rubber gloves for handling concentrated solutionsFor concentrated solutions

Body Protection Standard laboratory coatFully buttoned

Chemical-resistant apronIf splash hazard existsRespiratory Protection

Work in a certified chemical fume hoodMandatory for handling

Click to download full resolution via product page

Caption: Personal Protective Equipment for 4-Bromo-2,6-dichlorophenol Handling.
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PPE Component Specification Rationale

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses or goggles. A face

shield should be used if there

is a splash hazard.[5]

Protects against eye irritation

and serious eye damage from

splashes.[1][5]

Hand Protection

Nitrile gloves are suitable for

incidental contact; however,

double-gloving is

recommended.[5][6] For

handling concentrated

solutions or prolonged contact,

neoprene or butyl rubber

gloves are advised.[6][7]

Phenols can be absorbed

through the skin and may have

anesthetic properties, delaying

the sensation of a burn.[5]

Skin and Body Protection

A fully buttoned lab coat, long

pants, and closed-toe shoes

are mandatory.[6] For

significant splash potential, a

chemical-resistant apron over

the lab coat is required.[6]

Prevents skin contact and

irritation.[1]

Respiratory Protection

All handling of 4-Bromo-2,6-

dichlorophenol should be

conducted in a certified

chemical fume hood.[5][8]

To avoid inhalation of dust or

vapors, which can cause

respiratory irritation.[1][2]

Operational Plan: Safe Handling and Emergency
Procedures
A systematic approach to handling 4-Bromo-2,6-dichlorophenol is crucial for minimizing risk.

The following workflow diagram and detailed protocols provide a step-by-step guide for safe

operations.
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Preparation

Handling

Cleanup and Disposal Emergency Response

Review SDS and SOPs

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh and Transfer Chemical

Perform Experiment

Decontaminate Glassware and Surfaces Spill Personal Exposure

Segregate and Label Waste

Doff PPE and Wash Hands

Evacuate and report to EHS

Follow spill cleanup protocol

Administer first aid and seek medical attention

Follow first aid measures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Bromo-2,6-dichlorophenol.
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Experimental Protocols
Preparation:

Review Safety Information: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for 4-Bromo-2,6-dichlorophenol and the laboratory's Standard Operating

Procedures (SOPs).[8]

Assemble PPE: Put on all required personal protective equipment as detailed in the PPE

section.

Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Cover the work

surface with absorbent, disposable bench paper. Keep a hazardous waste container readily

accessible.

Handling:

Weighing and Transfer:

Perform all manipulations of solid 4-Bromo-2,6-dichlorophenol within the fume hood to

prevent inhalation of dust.

Use a spatula for transfers. Avoid creating dust.

If transferring to a solution, add the solid to the solvent slowly.

Experimental Use:

Keep all containers of 4-Bromo-2,6-dichlorophenol tightly closed when not in use.

Clearly label all solutions containing the compound.

Cleanup:

Decontamination: Decontaminate all glassware and equipment that came into contact with 4-
Bromo-2,6-dichlorophenol.
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Surface Cleaning: Wipe down the work area in the fume hood with an appropriate cleaning

agent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after removing gloves.[9]

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.[1]

Wash the affected area with copious amounts of

soap and water for at least 15 minutes.[1] Seek

immediate medical attention. For phenol

exposures, irrigating with low-molecular-weight

polyethylene glycol (PEG 300 or PEG 400) is

recommended.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

Remove contact lenses if present and easy to

do so.[2] Seek immediate medical attention.

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[4] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.

Spill

Evacuate the immediate area. Use personal

protective equipment.[1] For solid spills, sweep

up the material, avoiding dust formation, and

place it in a suitable, closed container for

disposal.[2] For liquid spills, absorb with an inert

material and place in a hazardous waste

container.[10]
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Disposal Plan
Proper disposal of 4-Bromo-2,6-dichlorophenol and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation:

Solid Waste: All solid 4-Bromo-2,6-dichlorophenol, as well as contaminated items such as

weighing paper, gloves, and bench paper, should be collected in a designated "Halogenated

Organic Solid Waste" container.[11]

Liquid Waste: Solutions containing 4-Bromo-2,6-dichlorophenol should be collected in a

designated "Halogenated Organic Liquid Waste" container.[11]

Containerization and Labeling:

Use only chemically compatible, leak-proof containers with secure lids.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"4-Bromo-2,6-dichlorophenol," and the associated hazards (e.g., "Toxic," "Irritant").[10]

Storage and Disposal:

Store waste containers in a designated, well-ventilated, and secure hazardous waste

accumulation area, away from incompatible materials.[10]

Contact your institution's Environmental Health and Safety (EHS) department for pickup and

disposal of the hazardous waste.[10] Do not dispose of 4-Bromo-2,6-dichlorophenol down

the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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